Palmarumycin CP18

• Molecular Formula: C20H14O5
• Molecular Weight: 334.3 g/mol
• IUPAC Name: (5'S)-5'-hydroxyspiro[2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-3,8'-6,7-dihydro-5H-naphthalene]-1',4'-dione
• InChI: InChI=1S/C20H14O5/c21-12-7-8-14(23)19-18(12)13(22)9-10-20(19)24-15-5-1-3-11-4-2-6-16(25-20)17(11)15/h1-8,13,22H,9-10H2/t13-/m0/s1
• InChI Key: QRNNOWVUVIEQSM-ZDUSSCGKSA-N
• Isomeric SMILES: C1CC2(C3=C([C@H]1O)C(=O)C=CC3=O)OC4=CC=CC5=C4C(=CC=C5)O2
• Canonical SMILES: C1CC2(C3=C(C1O)C(=O)C=CC3=O)OC4=CC=CC5=C4C(=CC=C5)O2
• synonyms: palmarumycin CP18

Description

Palmarumycin CP18 is a natural product found in Edenia with data available.

Scientific Research Applications

Anti-Leishmanial Activity

• Palmarumycin CP18 has shown significant activity against Leishmania donovani, a parasite responsible for the disease leishmaniasis. This compound was isolated from the fungus Edenia sp. and demonstrated anti-leishmanial effects in a macrophage/amastigote model, indicating its potential as a therapeutic agent against this disease (Ortega et al., 2014).

Selective Antiparasitic Properties

• Research has identified Palmarumycin CP18 among other compounds from the Edenia sp. fungus as having selective antiparasitic properties. While showing inhibition against Leishmania donovani, it displayed little activity against other parasites like Plasmodium falciparum and Trypanosoma cruzi, indicating its specificity for Leishmania parasites (Martínez-Luis et al., 2008).

Potential in Antimicrobial and Antifungal Applications

• Palmarumycin CP18, as part of a group of compounds, has been studied for its potential antimicrobial and antifungal applications. Studies on different fungal strains and compounds have shown a range of activities that could be relevant for developing new treatments against resistant microbial strains and fungal infections (Macías-Rubalcava et al., 2014).

Role in Antitumor Activity

• There is evidence to suggest that Palmarumycin CP18 and related compounds have a role in antitumor activity. Research has explored their effects on various cancer cell lines, indicating the potential of these compounds in cancer treatment strategies (Powis et al., 2006).

Synthesis and Structure Analysis

• The synthesis and structural analysis of Palmarumycin CP18 have been important aspects of its scientific exploration. Understanding its chemical structure and synthesizing it in the lab are crucial steps for its potential therapeutic use and for studying its mechanism of action in various biological systems (Liu et al., 2018).